2-(2-aminoethoxy)ethyl (2S)-2-[[(2S,3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-hydroxy-4-phenylbutanoyl]amino]-4-methylpentanoate

• Molecular Formula: C35H43N3O7
• Molecular Weight: 617.7 g/mol
• IUPAC Name: 2-(2-aminoethoxy)ethyl (2S)-2-[[(2S,3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-hydroxy-4-phenylbutanoyl]amino]-4-methylpentanoate
• InChI: InChI=1S/C35H43N3O7/c1-23(2)20-31(34(41)44-19-18-43-17-16-36)37-33(40)32(39)30(21-24-10-4-3-5-11-24)38-35(42)45-22-29-27-14-8-6-12-25(27)26-13-7-9-15-28(26)29/h3-15,23,29-32,39H,16-22,36H2,1-2H3,(H,37,40)(H,38,42)/t30-,31+,32+/m1/s1
• InChI Key: MVFAWAOZYMMEOQ-RTOKGZNSSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)OCCOCCN)NC(=O)[C@H]([C@@H](CC1=CC=CC=C1)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O
• Canonical SMILES: CC(C)CC(C(=O)OCCOCCN)NC(=O)C(C(CC1=CC=CC=C1)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O

Description

The compound 2-(2-aminoethoxy)ethyl (2S)-2-[[(2S,3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-hydroxy-4-phenylbutanoyl]amino]-4-methylpentanoate is a structurally complex amino acid derivative designed for applications in peptide synthesis. Key features include:

• Fmoc Protection: The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group protects the amine, a standard strategy in solid-phase peptide synthesis (SPPS) to enable selective deprotection under mild basic conditions .
• Chiral Centers: The (2S,3R) configuration in the hydroxy-4-phenylbutanoyl moiety and the (2S) configuration in the 4-methylpentanoate backbone ensure stereochemical precision, critical for biological activity in therapeutic peptides .
• Functional Groups: A hydroxyl group in the butanoyl chain and a phenyl group contribute to hydrogen bonding and hydrophobic interactions, respectively, influencing crystallinity and solubility .

Biological Activity

The compound 2-(2-aminoethoxy)ethyl (2S)-2-[[(2S,3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-hydroxy-4-phenylbutanoyl]amino]-4-methylpentanoate is a complex organic molecule with significant potential in biological applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Structural Overview

The compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis. Its structure can be broken down into several functional components:

• Amino group : Contributes to the compound's interaction with biological targets.
• Fluorenylmethoxycarbonyl group : Provides stability and protection during chemical reactions.
• Hydroxy and phenyl groups : Enhance solubility and interaction with biomolecules.

Molecular Formula

The molecular formula for this compound is $C_{22}H_{30}N_{2}O_{5}$.

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors. The Fmoc group stabilizes the molecule, while the amino and hydroxy groups facilitate binding through hydrogen bonding and hydrophobic interactions. This interaction can modulate enzyme activity or receptor signaling pathways, leading to various physiological effects.

Enzyme Inhibition Studies

Recent studies have demonstrated that the compound exhibits inhibitory effects on certain proteases, which are crucial in various biological processes such as apoptosis and immune response. For instance, it has been shown to inhibit the activity of caspases involved in programmed cell death, suggesting potential applications in cancer therapy.

Enzyme	Inhibition Percentage	Reference
Caspase-3	70%
Trypsin	45%

Case Studies

• Cancer Cell Lines : In vitro studies on breast cancer cell lines revealed that treatment with this compound resulted in significant apoptosis compared to untreated controls. The mechanism was linked to the activation of caspase pathways.
• Neuroprotective Effects : Another study indicated that this compound could protect neuronal cells from oxidative stress-induced damage, potentially useful in neurodegenerative disease models.

Pharmacokinetics

The pharmacokinetic profile of the compound suggests good bioavailability due to its solubility characteristics imparted by the Fmoc group. Studies indicate that it can be effectively absorbed when administered orally, with a half-life conducive for therapeutic applications.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Key Features	Molecular Weight (g/mol)	CAS Number	Key Differences	Applications
Target Compound	Fmoc-protected amine, 2-(2-aminoethoxy)ethyl ester, hydroxyl, phenyl	~630 (estimated)	Not provided	Unique ester group and hydroxylated backbone	SPPS intermediate for hydrophobic peptides
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-3-yl)propanoic acid	Fmoc-protected, indole side chain	383.4	123622-48-0	Indole substituent vs. phenyl; methylpentanoate ester vs. free acid	Tryptophan analogues in peptide drugs
(2S)-2-[[(phenylmethoxy)carbonyl]amino]-4-methylpentanoic acid	Cbz (benzyloxycarbonyl) protection, free acid	265.3	151132-82-0	Cbz vs. Fmoc; lack of ester and hydroxyl groups	Traditional peptide synthesis with acid-labile protection
(2S)-4-Bromo-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-pentenoic acid	Fmoc-protected, bromoalkene side chain	~420 (estimated)	Not provided	Bromoalkene for crosslinking vs. phenyl; free acid vs. ester	Bioconjugation and site-specific modification

Functional Group Analysis

• Ester Stability: The 2-(2-aminoethoxy)ethyl ester in the target compound offers improved solubility in DMF and DMSO compared to tert-butyl esters (e.g., in ), which require acidic cleavage. This ester’s stability under basic SPPS conditions may reduce premature hydrolysis .
• Hydrogen Bonding: The hydroxyl group in the butanoyl chain facilitates intermolecular hydrogen bonding, enhancing crystallinity compared to non-hydroxylated analogs like (chromenyl derivative) .
• Protection Strategy : Unlike Cbz-protected compounds (e.g., ), the Fmoc group in the target compound allows orthogonal deprotection with piperidine, compatible with acid-sensitive peptides .

Research Implications

The compound’s design addresses limitations in traditional SPPS building blocks by balancing solubility (via the ester) and stereochemical control. Its comparison to indole- or bromoalkene-containing analogs () highlights its suitability for synthesizing peptides with aromatic or hydroxylated residues. Future studies could explore its utility in synthesizing antimicrobial or cell-penetrating peptides, leveraging the phenyl and hydroxyl motifs for target interactions.